![molecular formula C17H24Cl2N2O5S B2642375 2-({2-[2,4-dichloro-5-(2-methoxyethoxy)anilino]-2-oxoethyl}sulfinyl)-N,N-diethylacetamide CAS No. 341965-08-0](/img/structure/B2642375.png)
2-({2-[2,4-dichloro-5-(2-methoxyethoxy)anilino]-2-oxoethyl}sulfinyl)-N,N-diethylacetamide
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Description
2-({2-[2,4-dichloro-5-(2-methoxyethoxy)anilino]-2-oxoethyl}sulfinyl)-N,N-diethylacetamide is a useful research compound. Its molecular formula is C17H24Cl2N2O5S and its molecular weight is 439.35. The purity is usually 95%.
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Scientific Research Applications
Studies on Organophosphorus Compounds
Research by Pedersen and Lawesson (1974) delves into the reactivity of organophosphorus compounds, providing insights into the synthesis and potential applications of such compounds, including those with structural similarities to the requested chemical. Their work contributes to the foundational understanding of organophosphorus chemistry, which could be indirectly relevant to the study of sulfinyl-acetamide derivatives (Pedersen & Lawesson, 1974).
Chemiluminescence in Sulfanyl-Substituted Compounds
Watanabe et al. (2010) investigated the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes and their chemiluminescence. Although the specific compound is not directly mentioned, this research provides insight into the behavior of sulfanyl- and sulfinyl-substituted compounds when subjected to oxidative conditions, which could have implications for the chemical's potential applications in sensing or imaging technologies (Watanabe et al., 2010).
Mobility and Persistence in Environmental Contexts
Bowman (1988) explored the mobility and persistence of metolachlor and aldicarb in field lysimeters, substances that share functional group similarities with the chemical . Although not directly related, understanding the environmental behavior of chemically similar compounds could inform the environmental impact and degradation pathways of sulfinyl-acetamide derivatives (Bowman, 1988).
Nucleophilic Substitution Catalysis
Bessard and Crettaz (2000) discussed the rate acceleration of nucleophilic substitution of 2-chloro-4,6-dimethoxypyrimidine by sulfinate catalysis. This study highlights the catalytic potential of sulfinyl groups in facilitating nucleophilic substitution reactions, suggesting potential synthetic applications for compounds containing such functionalities (Bessard & Crettaz, 2000).
Properties
IUPAC Name |
N-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]-2-[2-(diethylamino)-2-oxoethyl]sulfinylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24Cl2N2O5S/c1-4-21(5-2)17(23)11-27(24)10-16(22)20-14-9-15(26-7-6-25-3)13(19)8-12(14)18/h8-9H,4-7,10-11H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWWJKXIATKJVFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CS(=O)CC(=O)NC1=CC(=C(C=C1Cl)Cl)OCCOC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24Cl2N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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